(4,4-Dimethyl-4,5-dihydro-thiazol-2-yl)-(4-methoxy-phenyl)-amine

• IUPAC Name: N-(4-methoxyphenyl)-4,4-dimethyl-5H-1,3-thiazol-2-amine
• InChI: InChI=1S/C12H16N2OS/c1-12(2)8-16-11(14-12)13-9-4-6-10(15-3)7-5-9/h4-7H,8H2,1-3H3,(H,13,14)
• InChI Key: FRUWZSGHJPNFEC-UHFFFAOYSA-N
• Canonical SMILES: CC1(CSC(=N1)NC2=CC=C(C=C2)OC)C
• Molecular Formula: C12H16N2OS
• DSSTOX Substance ID: DTXSID001189944
• Molecular Weight: 236.34 g/mol
• Solubility: 31.4 [ug/mL] (The mean of the results at pH 7.4)
• CAS RN: 380436-94-2

Description

4,4-Dimethyl-4,5-dihydro-thiazol-2-yl)-(4-methoxy-phenyl)-amine, also known as 4,4-DMTH-4-MPA, is an organic compound with a unique structure and properties. It is a synthetic compound that has been used in a variety of scientific research applications, such as drug design, drug delivery, and biochemistry. This compound has been studied for its potential use in a variety of fields, including pharmacology, biochemistry, and drug delivery.

Mechanism of Action

The mechanism of action of (4,4-Dimethyl-4,5-dihydro-thiazol-2-yl)-(4-methoxy-phenyl)-aminePA is not well understood. However, it is believed that the compound binds to certain receptors in the body, which may lead to various biochemical and physiological effects. It is also believed that the compound may act as a modulator of certain enzymes, which may lead to changes in the activity of those enzymes.
Biochemical and Physiological Effects
The biochemical and physiological effects of (4,4-Dimethyl-4,5-dihydro-thiazol-2-yl)-(4-methoxy-phenyl)-aminePA are not yet fully understood. However, some studies have suggested that the compound may have effects on the nervous system, cardiovascular system, and endocrine system. It has also been suggested that the compound may have anti-inflammatory and antioxidant effects.

Advantages and Limitations for Lab Experiments

One of the advantages of using (4,4-Dimethyl-4,5-dihydro-thiazol-2-yl)-(4-methoxy-phenyl)-aminePA in laboratory experiments is that it is a relatively stable compound that can be easily synthesized and stored. Additionally, it is relatively non-toxic and has a low solubility in water, which makes it useful for a variety of applications. However, the compound is not very soluble in organic solvents, which can limit its usefulness in certain experiments. Additionally, the compound has not been studied extensively, so its effects on various biochemical and physiological systems are not yet fully understood.

Future Directions

The potential uses of (4,4-Dimethyl-4,5-dihydro-thiazol-2-yl)-(4-methoxy-phenyl)-aminePA are still being explored. Some potential future directions include further investigation into the compound’s effects on various biochemical and physiological systems, as well as its potential applications in drug design and drug delivery. Additionally, further research could be done to explore the compound’s potential use in the study of enzyme inhibition and protein-protein interactions. Finally, further research could be done to investigate the compound’s effects on the nervous system, cardiovascular system, and endocrine system.

Scientific Research Applications

(4,4-Dimethyl-4,5-dihydro-thiazol-2-yl)-(4-methoxy-phenyl)-aminePA has been used in a variety of scientific research applications. It has been used in drug design and drug delivery studies, as well as in biochemistry and pharmacology studies. It has also been used in the study of enzyme inhibition and protein-protein interactions. In addition, it has been used in studies of the pharmacokinetics and pharmacodynamics of various drugs.